Cas no 34385-93-8 (1,4-Benzodioxane-2-carboxylic Acid)

1,4-Benzodioxane-2-carboxylic Acid is a heterocyclic organic compound featuring a benzodioxane core with a carboxylic acid functional group at the 2-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceutical and agrochemical research. Its rigid benzodioxane scaffold enhances stability, while the carboxylic acid group allows for further derivatization, enabling the synthesis of amides, esters, and other derivatives. The compound is valued for its role in developing bioactive molecules, including potential therapeutic agents targeting neurological and cardiovascular systems. High purity grades are available to meet rigorous research and industrial standards, ensuring reproducibility in synthetic workflows.

1,4-Benzodioxane-2-carboxylic Acid structure

34385-93-8 structure

Product Name:1,4-Benzodioxane-2-carboxylic Acid

CAS No:34385-93-8

MF:C₉H₈O₄

MW:180.157423019409

CID:54236

PubChem ID:2735450

Update Time:2025-05-21

1,4-Benzodioxane-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 1,4-Benzodioxane-2-Carboxylic Acid
- 1,4-Benzodioxin-2-carboxylicacid,2,3-dihydro
- 2,3-dihydro-1,4-benzodioxine-2-carboxylic acid
- 1,4-Benzodioxan-2-carboxylic acid
- 2,3-Dihydrobenzo[b][1,4]dioxine-2-carboxylic acid
- 1,4-Benzodioxin-2-carboxylic acid, 2,3-dihydro-
- 1,4-Benzodioxan-2-carboxylicacid
- (2RS)-2,3-Dihydro-1,4-benzodioxine-2-carboxylic acid
- rac 1,4-benzodioxane-2-carboxylic acid
- 2,3-Dihydrobenzo[1,4]dioxine-2-carboxylic acid
- 2,3-Dihydrobenzo(b)(1,4)dioxine-2-carboxylic acid
- Doxazosin impurity A
- 2H,3H-benzo[e]1,4-diox
- MFCD00084888
- STR04611
- PD055364
- ,3-Dihydro-benzo[1,4]dioxine-2-carboxylic Acid
- CDS1_000297
- Maybridge1_002585
- AKOS016040108
- ChemDiv2_003276
- AM10812
- 1-(O-TOLYL)PIPERAZINEDIHYDROCHLORIDE
- UNII-T9Z56HV1B0
- 2,3-dihydrobenzo [b][1,4]dioxine-2-carboxylic acid
- J-507002
- 2-benzodioxanecarboxylic acid
- Doxazosin mesilate impurity A [EP]
- 1,4-benzodiozane-2-carboxylic acid
- 1,4-Benzodioxin-2-carboxylic acid, 2,3-dihydro-, (A+/-)-
- FT-0651340
- AC-1644
- 3663-80-7
- USP Doxazosin Related Compound D
- 1,4-benzodioxane 2-carboxylic acid
- CS-W002348
- EU-0033210
- 34385-93-8
- T9Z56HV1B0
- HMS1378E20
- FT-0650411
- CCG-202901
- 2,3-dihydro-1,4-benzodioxine-3-carboxylic acid
- A6320
- SR-01000597134-1
- 2,3-dihydro-1,4-benzodioxin-2-carboxylic acid
- B3406
- SR-01000597134
- Z56839652
- AKOS000271138
- EN300-00140
- SY003328
- DOXAZOSIN MESILATE IMPURITY A [EP IMPURITY]
- SY013453
- Oprea1_073520
- HMS548N11
- PB43330
- 12W-0825
- F0913-5472
- FT-0606770
- DivK1c_001337
- SCHEMBL229498
- DTXSID30957891
- HMBHAQMOBKLWRX-UHFFFAOYSA-N
- Q27289857
- (+/-)-1,4-Benzodioxan-2-carboxylic acid
- 1,4-Benzodioxan-2-carboxylic acid, 97%
- cholinehydroxide
- 2,3-Dihydrobenzo[b][1,4]dioxine-2-carboxylicacid
- SDCCGMLS-0065916.P001
- 2,3-Dihydro-benzo[1,4]dioxine-2-carboxylic acid
- RX-811056
- FT-0630207
- RX 811056
- Doxazosin mesilate impurity A
- 1,4-Benzodioxin-2-carboxylic acid, 2,3-dihydro-, (+/-)-
- (R)-1,4-Benzodioxan-2-carboxylic acid
- DOXAZOSIN MESILATE IMPURITY A (EP IMPURITY)
- ALBB-004760
- (S)-1,4-Benzodioxan-2-carboxylic acid
- BBL001421
- STK183543
- DB-048985
- DTXCID60893157
- (S)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxylic acid
- 1,4-Benzodioxane-2-carboxylic Acid
- Inchi： 1S/C9H8O4/c10-9(11)8-5-12-6-3-1-2-4-7(6)13-8/h1-4,8H,5H2,(H,10,11)
- InChI Key： HMBHAQMOBKLWRX-UHFFFAOYSA-N
- SMILES： O1C2C=CC=CC=2OCC1C(=O)O

Computed Properties

Exact Mass: 180.04200
Monoisotopic Mass: 180.042
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 204
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 55.8

Experimental Properties

Color/Form: White to yellowish crystal powder
Density: 1.379 g/cm43
Melting Point: 126-130 °C(lit.)
Boiling Point: 347.2 °C at 760 mmHg
Flash Point: 145.4 °C
PSA: 55.76000
LogP: 0.91100
Vapor Pressure: No data available

1,4-Benzodioxane-2-carboxylic Acid Security Information

Signal Word：Danger
Hazard Statement： H302 (30%) H315 (70%) H318 (20%)
Warning Statement： P264+P280+P305+P351+P338+P337+P313
WGK Germany：3
Safety Instruction： H302 (30%) H315 (70%) H318 (20%)
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：Store at 4 ° C, -4 ° C is better

1,4-Benzodioxane-2-carboxylic Acid Pricemore >>

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